Cas no 2172018-68-5 (ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate)

• Product Name: ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate
• CAS No: 2172018-68-5
• MF: C₆H₇FN₂O₄S
• MW: 222.194183588028
• CID: 6227696
• PubChem ID: 165869898
• Update Time: 2025-06-08

ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate
• 2172018-68-5
• EN300-1614372

• Inchi： 1S/C6H7FN2O4S/c1-2-13-6(10)9-5(3-4-8-9)14(7,11)12/h3-4H,2H2,1H3
• InChI Key： OLHWVAWXJZCXPX-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C(=O)OCC)(=O)(=O)F

Computed Properties

• Exact Mass: 222.01105604g/mol
• Monoisotopic Mass: 222.01105604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.6Ų

Additional information on ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate

Introduction to Ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate (CAS No. 2172018-68-5)

Ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate, identified by its CAS number 2172018-68-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and applications in drug development. The presence of a fluorosulfonyl group in its molecular structure imparts unique properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The< strong>fluorosulfonyl group is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of molecules. This feature has been extensively explored in the design of bioactive compounds, where fluorine atoms can modulate pharmacokinetic properties. In recent years, there has been a surge in research focusing on fluorinated pyrazoles due to their promising role in developing novel drugs. Ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate, with its well-defined structure, serves as a crucial building block for synthesizing more complex molecules with tailored biological activities.

In the realm of pharmaceutical chemistry, the< strong>pyrazole core is a privileged scaffold that has been extensively utilized in the development of drugs targeting various diseases. Pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of the< strong>fluorosulfonyl group into this scaffold further expands its potential by enhancing its interaction with biological targets. This modification can lead to improved drug efficacy and reduced side effects, making it an attractive approach for drug design.

Recent studies have highlighted the importance of< strong>Ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate in the synthesis of novel therapeutic agents. For instance, researchers have demonstrated its utility in developing inhibitors targeting enzymes involved in cancer progression. The< strong>fluorosulfonyl group's ability to engage with specific amino acid residues in protein targets can lead to the development of highly selective inhibitors. This specificity is crucial for minimizing off-target effects and improving patient outcomes.

The chemical synthesis of< strong>Ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of a pyrazole derivative followed by functionalization with a< strong>fluorosulfonyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing compounds that meet the stringent requirements of pharmaceutical applications.

The pharmacological profile of< strong>Ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate has been the subject of numerous investigations. Preclinical studies have shown that derivatives of this compound exhibit promising activities against various diseases. For example, some pyrazole-based compounds have demonstrated inhibitory effects on kinases, which are key enzymes involved in signal transduction pathways implicated in cancer. The< strong>fluorosulfonyl group's ability to modulate enzyme activity makes it an attractive moiety for designing kinase inhibitors.

In addition to its applications in oncology, Ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate has shown potential in other therapeutic areas. Researchers have explored its use in developing antiviral agents, where the< strong>pyrazole scaffold can interact with viral proteins to inhibit replication. The< strong>fluorosulfonyl group's electronic properties can enhance binding affinity, leading to more effective antiviral drugs.

The safety and toxicity profiles of< strong>Ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate are critical considerations in its development as a pharmaceutical agent. Extensive preclinical studies are conducted to evaluate its potential side effects and determine safe dosage levels. These studies involve both in vitro and in vivo experiments to assess acute and chronic toxicity. The results from these studies provide essential data for determining whether the compound is suitable for further clinical development.

The regulatory landscape for approving new drugs also plays a significant role in the development process of Ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate. Regulatory agencies require rigorous documentation demonstrating the compound's safety and efficacy before it can be approved for human use. This includes detailed information on its chemical synthesis, pharmacological properties, and toxicological data. Compliance with these regulatory requirements is essential for ensuring that patients receive safe and effective treatments.

The future prospects for Ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate are promising, given its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new ways to utilize this compound and its derivatives in drug development. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel bioactive molecules based on this scaffold.

In conclusion, Ethyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate (CAS No. 2172018-68-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with tailored biological activities. The ongoing research into this compound underscores its importance as a tool for developing novel therapeutic agents that address unmet medical needs.